![molecular formula C14H20N2O4S4 B4120818 N,N'-1,6-hexanediyldi(2-thiophenesulfonamide)](/img/structure/B4120818.png)
N,N'-1,6-hexanediyldi(2-thiophenesulfonamide)
Overview
Description
N,N'-1,6-hexanediyldi(2-thiophenesulfonamide) is a chemical compound that belongs to the class of sulfonamides. It has been widely used in scientific research for its unique properties and potential applications in various fields.
Mechanism of Action
The mechanism of action of N,N'-1,6-hexanediyldi(2-thiophenesulfonamide) is not fully understood. However, it has been shown to interact with various biomolecules such as enzymes and proteins. It has been suggested that the compound may inhibit the activity of certain enzymes by binding to their active sites. It has also been shown to interact with proteins and induce conformational changes that affect their function.
Biochemical and Physiological Effects:
N,N'-1,6-hexanediyldi(2-thiophenesulfonamide) has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes such as carbonic anhydrase and acetylcholinesterase. It has also been shown to induce apoptosis in cancer cells and to have anti-inflammatory properties. In addition, it has been shown to affect the function of certain proteins such as tubulin and to interact with DNA.
Advantages and Limitations for Lab Experiments
N,N'-1,6-hexanediyldi(2-thiophenesulfonamide) has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and to be biocompatible. However, there are also limitations to its use in lab experiments. It has limited solubility in water and may require the use of organic solvents. In addition, its mechanism of action is not fully understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research of N,N'-1,6-hexanediyldi(2-thiophenesulfonamide). One potential direction is the development of new synthetic methods that can improve the yield and purity of the compound. Another direction is the study of its potential as an anticancer agent and as a drug delivery system. In addition, further research is needed to fully understand its mechanism of action and its interactions with biomolecules. Finally, there is potential for the development of new applications in materials science and biochemistry.
Scientific Research Applications
N,N'-1,6-hexanediyldi(2-thiophenesulfonamide) has been extensively used in scientific research due to its unique properties. It has been shown to have potential applications in various fields such as medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, it has been studied for its potential as an anticancer agent and as a drug delivery system. In materials science, it has been used to synthesize conductive polymers and as a building block for supramolecular structures. In biochemistry, it has been studied for its potential as an enzyme inhibitor and as a fluorescent probe for biomolecules.
properties
IUPAC Name |
N-[6-(thiophen-2-ylsulfonylamino)hexyl]thiophene-2-sulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O4S4/c17-23(18,13-7-5-11-21-13)15-9-3-1-2-4-10-16-24(19,20)14-8-6-12-22-14/h5-8,11-12,15-16H,1-4,9-10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDUSFNFTWMXPBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)S(=O)(=O)NCCCCCCNS(=O)(=O)C2=CC=CS2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O4S4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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